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Compound of Interest

Compound Name:
3-(2-Methoxyphenyl)propanoic

acid

Cat. No.: B180961 Get Quote

This guide provides crucial safety and logistical information for handling 3-(2-
Methoxyphenyl)propanoic acid in a laboratory setting. Adherence to these procedures is vital

for ensuring the safety of researchers and the integrity of experimental work.

Compound Identification and Hazards:

Compound Name 3-(2-Methoxyphenyl)propanoic acid

CAS Number 6342-77-4[1]

Physical Form White to very pale yellow crystal powder[1]

Molecular Formula C10H12O3[2][3]

Molecular Weight 180.2[1][2]

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Signal Word Warning[1]

Pictogram GHS07 (Exclamation mark)[1]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b180961?utm_src=pdf-interest
https://www.benchchem.com/product/b180961?utm_src=pdf-body
https://www.benchchem.com/product/b180961?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6805f0?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6805f0?context=bbe
https://www.fishersci.com/store/msds?partNumber=AAA14314&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/A14314.14
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6805f0?context=bbe
https://www.fishersci.com/store/msds?partNumber=AAA14314&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6805f0?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6805f0?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6805f0?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 3-(2-Methoxyphenyl)propanoic acid.

Protection Type Equipment Specification Purpose

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[4]

[5][6]

To protect eyes from splashes

and airborne particles.[4][6]

Skin Protection

Nitrile or neoprene gloves. A

chemical-resistant lab coat or

apron.[4][5][6][7]

To prevent skin contact and

contamination of personal

clothing.[4][6]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges if

handling outside a fume hood

or if dust is generated.[6][8]

To protect against inhalation of

harmful dust or vapors.[5][6]

Foot Protection Closed-toe shoes.[5][6]
To protect feet from potential

spills.[6]

Operational Plan: Safe Handling Procedure
Following a systematic workflow is essential for minimizing risks during the handling of this

compound.

1. Preparation and Engineering Controls:

Ventilation: Always handle 3-(2-Methoxyphenyl)propanoic acid in a well-ventilated area.[8]

[9] For procedures that may generate dust or aerosols, a certified chemical fume hood is

required.[4][5]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible.[5][6]

Secondary Containment: Use secondary containment for open stock bottles when working in

any area.[7]

2. Handling:
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Avoid Contact: Prevent direct contact with skin and eyes, and avoid inhalation of dust.[6][9]

Opening Containers: Open containers with care, as threads of screw caps may be

contaminated.[7]

Weighing: If possible, weigh the compound directly within the fume hood to contain any dust.

Dilution: When preparing solutions, always add the acid to the solvent slowly.[4][10]

3. Transport:

When moving the compound between laboratory areas, use a bottle carrier or other forms of

secondary containment to prevent spills.[5]

4. Storage:

Store in a cool, dry, and well-ventilated area in a tightly sealed, compatible container.[9][11]

Keep away from incompatible materials such as strong oxidizing agents.[2][12]

Store acids separately from bases.[10]
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Caption: Workflow for Safely Handling 3-(2-Methoxyphenyl)propanoic acid.
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Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

1. Waste Collection:

Contaminated Materials: All materials that have come into contact with 3-(2-
Methoxyphenyl)propanoic acid, including gloves, wipes, and disposable labware, must be

collected in a designated hazardous waste container.[6]

Unused Compound: Unwanted or expired 3-(2-Methoxyphenyl)propanoic acid should be

disposed of as hazardous chemical waste.

2. Neutralization (for dilute acidic waste):

Depending on institutional and local regulations, dilute acidic waste solutions may be

neutralized to a pH between 6 and 8 before disposal.[6]

Slowly add a weak base, such as sodium bicarbonate, to the acidic solution while stirring.[4]

This should be done in a fume hood.

3. Container Rinsing:

Empty containers that held the compound should be triple-rinsed with a suitable solvent.[6]

The first rinseate should be collected as hazardous waste.[6] Subsequent rinses may be

disposed of down the drain with copious amounts of water, pending local regulations.

4. Final Disposal:

All hazardous waste must be disposed of through the institution's environmental health and

safety office, following all local, state, and federal regulations.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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